4-Bromo-3,5-dichlorobenzotrifluoride
Overview
Description
4-Bromo-3,5-dichlorobenzotrifluoride is a useful research compound. Its molecular formula is C7H2BrCl2F3 and its molecular weight is 293.89 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Study of Trifluoromethyl Groups Effects : It is used in studying the effects of trifluoromethyl groups on crowding propagation. This application focuses on the steric pressure exerted by the trifluoromethyl group, revealing its dual role as an emitter and transmitter of this pressure (Schlosser et al., 2006).
Synthesis of Fluoropyridines and Pyridones : It is useful in synthesizing 3,5-disubstituted 2-fluoropyridines and 2-pyridones, indicating its role in the development of these compounds (Sutherland & Gallagher, 2003).
Synthesis of Hydrocarbons for Diyl Formation : The compound aids in the synthesis of hydrocarbons capable of diyl formation, a process significant in various chemical syntheses (Wittig, 1980).
Heterocycles Synthesis : It is also employed in the synthesis of heterocycles, demonstrating its versatility in creating diverse chemical structures (Martins, 2002).
Chiral BODIPY-Based Compound Development : As part of developing a chiral BODIPY-based compound, it shows potential as an active antibacterial and antioxidant candidate (Alnoman et al., 2019).
Study of Chirality in Molecules : Chiral polyhaloadamantanes like 4-Bromo-3,5-dichlorobenzotrifluoride are used for studying chirality and assigning absolute configurations in molecules (Schreiner et al., 2002).
Manufacture of Thermal Papers : In the synthesis of black fluorane dye, it plays an important role, indicating its significance in the manufacture of thermal papers (Xie et al., 2020).
Study of Vibrational Spectra : Its vibrational spectra are used for studying the vibrational spectra of trisubstituted benzenes, showcasing its application in spectroscopic analysis (Aralakkanavar et al., 1992).
Organic Photovoltaic Devices : As a processing additive, it controls phase separation and phase purity in organic photovoltaic devices, underlining its utility in renewable energy technology (Liu et al., 2012).
Study of Magnetic and Conductive Properties : In the context of tetragonal bisdiselenazolyl radicals, it has shown changes in magnetic and conductive properties under compression, which can be crucial for materials science research (Leitch et al., 2011).
Safety and Hazards
The safety data sheet of 4-Bromo-3,5-dichlorobenzotrifluoride indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It has specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Properties
IUPAC Name |
2-bromo-1,3-dichloro-5-(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2BrCl2F3/c8-6-4(9)1-3(2-5(6)10)7(11,12)13/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQHSSYROJYPFDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)Br)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2BrCl2F3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60361487 | |
Record name | 4-Bromo-3,5-dichlorobenzotrifluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60361487 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.89 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
118754-53-3 | |
Record name | 4-Bromo-3,5-dichlorobenzotrifluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60361487 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-3,5-dichlorobenzotrifluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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